Cas no 1434142-07-0 (tert-butyl N-{2-azaspiro[3.5]nonan-7-yl}carbamate)

tert-butyl N-{2-azaspiro[3.5]nonan-7-yl}carbamate structure
1434142-07-0 structure
Product Name:tert-butyl N-{2-azaspiro[3.5]nonan-7-yl}carbamate
CAS No:1434142-07-0
MF:C13H24N2O2
MW:240.341863632202
MDL:MFCD27956906
CID:4599753
PubChem ID:118798112
Update Time:2024-11-04

tert-butyl N-{2-azaspiro[3.5]nonan-7-yl}carbamate Chemical and Physical Properties

Names and Identifiers

    • 7-(BOC-AMINO)-2-AZASPIRO[3.5]NONANE
    • tert-Butyl N-{2-azaspiro[3.5]nonan-7-yl}carbamate
    • tert-Butyl 2-azaspiro[3.5]nonan-7-ylcarbamate
    • tert-butylN-{2-azaspiro[3.5]nonan-7-yl}carbamate
    • SB11064
    • 1434142-07-0
    • tert-butyl (2-azaspiro[3.5]nonan-7-yl)carbamate
    • AS-52030
    • tert-butyl N-(2-azaspiro[3.5]nonan-7-yl)carbamate
    • AKOS027252070
    • CS-0047907
    • P14174
    • N-Boc-2-azaspiro[3.5]nonan-7-amine
    • MFCD27956906
    • tert-Butyl2-azaspiro[3.5]nonan-7-ylcarbamate
    • DB-159934
    • SY233835
    • tert-butyl N-{2-azaspiro[3.5]nonan-7-yl}carbamate
    • MDL: MFCD27956906
    • Inchi: 1S/C13H24N2O2/c1-12(2,3)17-11(16)15-10-4-6-13(7-5-10)8-14-9-13/h10,14H,4-9H2,1-3H3,(H,15,16)
    • InChI Key: KWNIJIQOTYZDGU-UHFFFAOYSA-N
    • SMILES: O(C(C)(C)C)C(NC1CCC2(CNC2)CC1)=O

Computed Properties

  • Exact Mass: 240.183778013 g/mol
  • Monoisotopic Mass: 240.183778013 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 282
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 50.4
  • Molecular Weight: 240.34

tert-butyl N-{2-azaspiro[3.5]nonan-7-yl}carbamate Pricemore >>

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